Cas no 235094-03-8 ((3S)-3-Ethylpyrrolidine hydrochloride)

• Product Name: (3S)-3-Ethylpyrrolidine hydrochloride
• CAS No: 235094-03-8
• MF: C₆H₁₄ClN
• MW: 135.635060787201
• MDL: MFCD28501900
• CID: 3162561
• PubChem ID: 118796252
• Update Time: 2025-11-02

(3S)-3-Ethylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S)-3-Ethylpyrrolidine hydrochloride
• (3S)-3-Ethylpyrrolidine HCl
• (3S)-3-ethylpyrrolidinehydrochloride
• SB15497
• Pyrrolidine, 3-ethyl-, hydrochloride (1:1), (3S)-
• CS-0053268
• AS-52336
• (3S)-3-ethylpyrrolidine;hydrochloride
• AKOS027252676
• 235094-03-8
• (S)-3-Ethylpyrrolidine hydrochloride
• P14869
• (S)-3-Ethylpyrrolidinehydrochloride
• MFCD28501900
• SCHEMBL25313407
• KJA09403
• 969-014-0

• MDL： MFCD28501900
• Inchi： 1S/C6H13N.ClH/c1-2-6-3-4-7-5-6;/h6-7H,2-5H2,1H3;1H/t6-;/m0./s1
• InChI Key： YGRGUQNCCWBFNJ-RGMNGODLSA-N
• SMILES： Cl.N1CC[C@H](CC)C1

Computed Properties

• Exact Mass: 135.0814771g/mol
• Monoisotopic Mass: 135.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 52.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Additional information on (3S)-3-Ethylpyrrolidine hydrochloride

Comprehensive Guide to (3S)-3-Ethylpyrrolidine Hydrochloride (CAS No. 235094-03-8): Properties, Applications, and Market Insights

(3S)-3-Ethylpyrrolidine hydrochloride (CAS No. 235094-03-8) is a chiral organic compound widely used in pharmaceutical research and fine chemical synthesis. This comprehensive guide explores its chemical properties, synthetic applications, and emerging market trends, addressing common questions from researchers and industry professionals.

The compound belongs to the pyrrolidine derivatives family, characterized by its saturated five-membered nitrogen-containing ring. The (3S)-configuration at the ethyl-substituted carbon makes it particularly valuable for asymmetric synthesis. With molecular formula C₆H₁₄ClN and molecular weight 135.63 g/mol, this white to off-white crystalline powder shows excellent solubility in water and polar organic solvents.

Recent interest in chiral building blocks has significantly increased demand for (3S)-3-ethylpyrrolidine HCl. Pharmaceutical companies frequently search for "CAS 235094-03-8 supplier" or "high purity (3S)-3-ethylpyrrolidine hydrochloride" to support drug discovery programs. The compound serves as a key intermediate in developing CNS-active compounds and enzyme inhibitors, particularly in neurological disorder research.

From a synthetic chemistry perspective, researchers often inquire about "stereoselective synthesis of 3-ethylpyrrolidine" or "resolution methods for pyrrolidine derivatives." The hydrochloride salt form (CAS 235094-03-8) offers improved stability and handling characteristics compared to the free base, making it preferable for many applications. Its pKa of ~10.5 indicates good nucleophilicity for secondary amine reactions.

The global market for pharmaceutical intermediates like (3S)-3-ethylpyrrolidine HCl is projected to grow at 6.8% CAGR through 2030, driven by increased outsourcing of drug development. Quality-conscious buyers frequently search for "GMP-certified (3S)-3-ethylpyrrolidine hydrochloride" or "analytical methods for CAS 235094-03-8," emphasizing the need for rigorous quality control in production.

In analytical characterization, HPLC methods for chiral purity determination of 235094-03-8 remain a hot research topic. The compound typically shows ≥98% chemical purity and ≥99% enantiomeric excess when properly synthesized. Advanced techniques like chiral SFC (supercritical fluid chromatography) are increasingly used for quality assessment.

Storage and handling recommendations for (3S)-3-ethylpyrrolidine hydrochloride include protection from moisture at 2-8°C under inert atmosphere. Stability studies indicate the compound remains stable for ≥24 months when properly stored, though users should always verify certificate of analysis data from suppliers.

Emerging applications in peptide mimetics and bioconjugation chemistry have expanded the utility of CAS 235094-03-8. Recent patent literature reveals its incorporation into novel kinase inhibitor scaffolds and GPCR-targeting compounds, answering frequent queries about "recent applications of 3-ethylpyrrolidine derivatives."

For synthetic chemists, the most common question involves "optimizing yields in (3S)-3-ethylpyrrolidine synthesis." Best practices recommend controlled hydrogenation conditions for the pyrroline precursor, followed by careful salt formation. The hydrochloride salt (CAS 235094-03-8) typically crystallizes well from ethanol/ether mixtures.

Regulatory status varies by region, but 235094-03-8 generally falls under standard chemical handling regulations. Responsible suppliers provide full SDS documentation and REACH compliance data, addressing another frequent search concern among European customers.

Looking ahead, the development of continuous flow processes for pyrrolidine derivatives may revolutionize production of (3S)-3-ethylpyrrolidine hydrochloride. Early adopters report improved sustainability metrics and reduced production costs, aligning with growing industry demand for green chemistry solutions.

In summary, (3S)-3-Ethylpyrrolidine hydrochloride (CAS 235094-03-8) represents a versatile chiral building block with expanding pharmaceutical applications. Its unique stereochemistry and favorable physicochemical properties continue to drive research interest and commercial demand across multiple therapeutic areas.